Alteplase
Description
Alteplase is a thrombolytic drug, sometimes referred to as a “clot-busting” drug . It helps your body produce a substance that dissolves unwanted blood clots . Alteplase is used to treat a stroke caused by a blood clot or other obstruction in a blood vessel . It is also used to prevent death from a heart attack (acute myocardial infarction), treat a blood clot in the lung (pulmonary embolism), and dissolve blood clots that have formed in or around a catheter placed inside a blood vessel .
Synthesis Analysis
Alteplase is a recombinant tissue plasminogen activator (rt-PA) used as a thrombolytic agent . It is a modified version of alteplase, due to its lower cost, ease of administration, and studies reporting better outcomes when compared to alteplase .
Molecular Structure Analysis
Alteplase is a purified glycoprotein of 527 amino acids expressed in Chinese hamster ovary (CHO) cells . It has a molecular formula of C2569H3928N746O781S40 .
Mechanism of Action
Future Directions
There is ongoing research comparing the efficacy of tenecteplase vs. alteplase with regard to three outcomes: rate of symptomatic hemorrhage, functional outcome at 90 days, and reperfusion grade after thrombectomy . The results of these studies are eagerly awaited and will continue to impact the future use of Alteplase .
properties
CAS RN |
105857-23-6 |
|---|---|
Product Name |
Alteplase |
Molecular Formula |
C19H20O5 |
Molecular Weight |
0 |
Origin of Product |
United States |
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